Cas no 98187-13-4 (4-chloro-2-(trifluoromethyl)benzoyl chloride)

• Product Name: 4-chloro-2-(trifluoromethyl)benzoyl chloride
• CAS No: 98187-13-4
• MF: C₈H₃Cl₂F₃O
• MW: 243.010030984879
• MDL: MFCD04115838
• CID: 803737
• PubChem ID: 4340369
• Update Time: 2025-09-20

4-chloro-2-(trifluoromethyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethyl)-4-chlorobenzoyl?chloride
• 2-(Trifluoromethyl)-4-chlorobenzoyl chloride
• 4-Chloro-2-(trifluoromethyl)benzoyl chloride
• 4-CHLORO-2-TRIFLUOROMETHYLBENZOYL CHLORIDE
• Benzoyl chloride,4-chloro-2-(trifluoromethyl)-
• MFCD04115838
• SY228013
• AKOS015956006
• A845823
• CK1086
• FT-0744403
• 4-chloranyl-2-(trifluoromethyl)benzoyl chloride
• DTXSID40402105
• 98187-13-4
• AS-45823
• SCHEMBL110827
• 4-Chloro-2-(trifluoromethyl)benzoylchloride
• DB-080497
• 4-chloro-2-(trifluoromethyl)benzoyl chloride

• MDL： MFCD04115838
• Inchi： 1S/C8H3Cl2F3O/c9-4-1-2-5(7(10)14)6(3-4)8(11,12)13/h1-3H
• InChI Key： SBWSLWFNEXVAAY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)Cl)=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 241.951
• Monoisotopic Mass: 241.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 3.9

Experimental Properties

• Density: 1.506
• Boiling Point: 231 ºC
• Flash Point: 94 ºC
• Refractive Index: 1.486

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes